(3-{1-[2-(3-methylphenoxy)ethyl]-1H-benzimidazol-2-yl}propyl)formamide

• IUPAC Name: N-[3-[1-[2-(3-methylphenoxy)ethyl]benzimidazol-2-yl]propyl]formamide
• InChI: InChI=1S/C20H23N3O2/c1-16-6-4-7-17(14-16)25-13-12-23-19-9-3-2-8-18(19)22-20(23)10-5-11-21-15-24/h2-4,6-9,14-15H,5,10-13H2,1H3,(H,21,24)
• InChI Key: HMAHDBCAOGTSDV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)OCCN2C3=CC=CC=C3N=C2CCCNC=O
• Molecular Formula: C20H23N3O2
• Molecular Weight: 337.4 g/mol

Description

(3-{1-[2-(3-methylphenoxy)ethyl]-1H-benzimidazol-2-yl}propyl)formamide is a chemical compound that has been widely used in scientific research. It is a benzimidazole derivative that has been synthesized for various applications in different fields.

Mechanism of Action

The mechanism of action of (3-{1-[2-(3-methylphenoxy)ethyl]-1H-benzimidazol-2-yl}propyl)formamide is not yet fully understood. However, it is believed to exert its anti-inflammatory and anti-tumor effects by inhibiting the activity of certain enzymes and signaling pathways involved in these processes.
Biochemical and Physiological Effects:
Studies have shown that this compound can modulate the expression of various genes and proteins involved in inflammation and tumor growth. It has also been reported to induce cell cycle arrest and apoptosis in cancer cells. Furthermore, it has been shown to have a low toxicity profile in vitro and in vivo.

Advantages and Limitations for Lab Experiments

One of the advantages of using (3-{1-[2-(3-methylphenoxy)ethyl]-1H-benzimidazol-2-yl}propyl)formamide in lab experiments is its ability to selectively target certain enzymes and signaling pathways, making it a useful tool for studying these processes. However, one of the limitations is the lack of information on its pharmacokinetics and pharmacodynamics, which may affect its efficacy and safety in vivo.

Future Directions

There are several future directions for research on (3-{1-[2-(3-methylphenoxy)ethyl]-1H-benzimidazol-2-yl}propyl)formamide. One direction is to investigate its potential as a therapeutic agent for the treatment of cancer and other diseases. Another direction is to study its mechanism of action in more detail, which may provide insights into its potential therapeutic applications. Additionally, further research is needed to determine its pharmacokinetics and pharmacodynamics, which may help to optimize its use in vivo.
Conclusion:
In conclusion, this compound is a benzimidazole derivative that has been synthesized for various applications in scientific research. It has been shown to exhibit anti-inflammatory, anti-tumor, and anti-microbial activities, and has potential as a therapeutic agent for the treatment of cancer and other diseases. Further research is needed to fully understand its mechanism of action and optimize its use in vivo.

Scientific Research Applications

(3-{1-[2-(3-methylphenoxy)ethyl]-1H-benzimidazol-2-yl}propyl)formamide has been used in various scientific research applications. It has been reported to exhibit anti-inflammatory, anti-tumor, and anti-microbial activities. It has also been investigated for its potential use as a therapeutic agent for the treatment of cancer, diabetes, and other diseases.